Cas no 643768-07-4 (Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide)

• Product Name: Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
• CAS No: 643768-07-4
• MF: C₃₂H₂₂O₃S
• MW: 486.580287456512
• CID: 423916
• PubChem ID: 71379954
• Update Time: 2025-04-19

Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
• 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene 2-oxide
• 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one
• DTXSID40802489
• 643768-07-4

• Inchi： 1S/C32H22O3S/c33-36-31(23-13-5-1-6-14-23)27-21-29(34-25-17-9-3-10-18-25)30(35-26-19-11-4-12-20-26)22-28(27)32(36)24-15-7-2-8-16-24/h1-22H
• InChI Key： SPBMMHGRZUKPNE-UHFFFAOYSA-N
• SMILES： S1(C(C2C=CC=CC=2)=C2C=C(C(=CC2=C1C1C=CC=CC=1)OC1C=CC=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 486.12906
• Monoisotopic Mass: 486.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 35.53